N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide

• Molecular Formula: C27H31NO4S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C27H31NO4S/c1-18-12-15-26(19(2)16-18)33(30,31)28(27(29)20-8-4-3-5-9-20)21-13-14-25-23(17-21)22-10-6-7-11-24(22)32-25/h12-17,20H,3-11H2,1-2H3
• InChI Key: GMXYPKAAFMGUNH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC4=C3CCCC4)C(=O)C5CCCCC5)C

Description

N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide, also known as Compound X, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X works by inhibiting the activity of specific enzymes and proteins in the body. It has been shown to target the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. By inhibiting this pathway, N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X can induce apoptosis (cell death) in cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X can induce cell death in various types of cancer cells, including breast, lung, and prostate cancer cells. It has also been shown to reduce inflammation in animal models of inflammatory bowel disease and arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X in lab experiments is its specificity for the PI3K/Akt/mTOR signaling pathway. This makes it a useful tool for studying the role of this pathway in various biological processes. However, one limitation is that N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X has not yet been extensively studied in vivo, and its pharmacokinetics and toxicity are not well understood.

Future Directions

There are several potential future directions for research on N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X. One area of interest is its potential as a cancer therapy. Further studies are needed to determine the efficacy and safety of N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X in vivo, as well as its potential for use in combination with other cancer treatments. Additionally, research on the mechanism of action of N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X could lead to the development of new drugs that target the PI3K/Akt/mTOR signaling pathway.

Synthesis Methods

N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenylsulfonyl chloride with 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxylic acid. The resulting product is then purified through recrystallization to obtain pure N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X.

Scientific Research Applications

N-[(2,4-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide X has been studied for its potential as a therapeutic agent in various scientific research applications. It has shown promise in the treatment of cancer, neurological disorders, and inflammation.